Cas no 64038-60-4 (2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro-)
64038-60-4 structure
Product Name:2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro-
CAS No:64038-60-4
MF:C7H13N3S
MW:171.263219594955
CID:425082
PubChem ID:3053437
Update Time:2025-04-19
2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro-
- 3-[2-(dimethylamino)ethyl]-1H-imidazole-2-thione
- 64038-60-4
- SCHEMBL2546731
- DTXSID00388870
-
- Inchi: 1S/C7H13N3S/c1-9(2)5-6-10-4-3-8-7(10)11/h3-4H,5-6H2,1-2H3,(H,8,11)
- InChI Key: VGXANULMFYRRBH-UHFFFAOYSA-N
- SMILES: S=C1NC=CN1CCN(C)C
Computed Properties
- Exact Mass: 171.08319
- Monoisotopic Mass: 171.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 18.51
2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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